Cas no 1029716-09-3 (tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate)

• Product Name: tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate
• CAS No: 1029716-09-3
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD18374720
• CID: 3165161
• PubChem ID: 67114425
• Update Time: 2025-06-12

tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[tetrahydro-4-(hydroxymethyl)-2H-pyran-4-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate
• tert-Butyl N-[4-(hydroxymethyl)tetrahydropyran-4-yl]carbamate
• tert-Butyl (4-(hydroxymethyl)tetrahydro-2H-pyran-4-yl)carbamate
• (4-hydroxymethyltetrahydro-2H-pyran-4-yl)carbamic acid tert-butyl ester
• AS-51288
• (4-Hydroxymethyl-tetrahydro-pyran-4-yl)-carbamic acid tert-butyl ester
• 1029716-09-3
• 1,1-Dimethylethyl N-[tetrahydro-4-(hydroxymethyl)-2H-pyran-4-yl]carbamate
• EN300-6197450
• tert-butyl[4-(hydroxymethyl)tetrahydro-2h-pyran-4-yl]carbamate
• DB-188977
• tert-butyl [4-(hydroxymethyl)tetrahydro-2H-pyran-4-yl]carbamate
• P12321
• tert-Butyl(4-(hydroxymethyl)tetrahydro-2H-pyran-4-yl)carbamate
• AKOS024228782
• DTXSID401148318
• SB21792
• QNPYJTQBCNHGDM-UHFFFAOYSA-N
• CS-0047958
• MFCD18374720
• SCHEMBL1667225
• [4-(Boc-amino)tetrahydro-2H-pyran-4-yl]methanol
• SY098143
• 1,1-Dimethylethyl N-(tetrahydro-4-(hydroxymethyl)-2H-pyran-4-yl)carbamate
• tert-butyl N-(4-(hydroxymethyl)oxan-4-yl)carbamate
• 859-512-5

• MDL： MFCD18374720
• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(14)12-11(8-13)4-6-15-7-5-11/h13H,4-8H2,1-3H3,(H,12,14)
• InChI Key： QNPYJTQBCNHGDM-UHFFFAOYSA-N
• SMILES： O1CCC(CO)(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 359.9±35.0 °C at 760 mmHg
• Flash Point: 171.5±25.9 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate

Professional Introduction to Compound with CAS No. 1029716-09-3 and Product Name: tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate

The compound with CAS No. 1029716-09-3 and the product name tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The molecular structure of this compound features a tert-butyl group attached to a carbamate moiety, which is further linked to a 1,4-dioxane ring substituted with a hydroxymethyl group. Such a configuration not only imparts distinct chemical reactivity but also opens up possibilities for diverse biological interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds for their therapeutic potential. The 1,4-dioxane ring in this compound is particularly noteworthy, as it is a common structural motif found in many biologically active molecules. The presence of the hydroxymethyl group on the dioxane ring enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry. This feature has been leveraged in various research studies aimed at developing new pharmacophores for treating neurological disorders, infectious diseases, and metabolic conditions.

One of the most compelling aspects of tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate is its versatility in synthetic applications. The carbamate functional group is known for its stability under various reaction conditions while still being capable of undergoing nucleophilic substitution reactions. This characteristic makes it an excellent choice for constructing more complex molecules through stepwise functionalization. Researchers have utilized this compound as a building block in the synthesis of peptidomimetics and other drug candidates that mimic natural bioactive peptides. Such mimetics are crucial in drug design, particularly for targeting enzymes and receptors involved in critical biological pathways.

Recent advancements in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies have demonstrated that the rigid structure of the 1,4-dioxane ring can serve as an effective scaffold for designing molecules with specific binding affinities. By incorporating the hydroxymethyl group, researchers can fine-tune the electronic properties of the molecule, thereby modulating its interaction with biological targets. These insights have been instrumental in guiding experimental efforts to optimize lead compounds for clinical development.

The role of tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate in medicinal chemistry extends beyond its use as an intermediate. The tert-butyl group provides steric hindrance, which can be exploited to improve pharmacokinetic properties such as oral bioavailability and metabolic stability. This has led to its incorporation into numerous drug candidates that are currently undergoing preclinical evaluation. For instance, derivatives of this compound have shown promise in inhibiting certain kinases implicated in cancer progression. The ability to modify both the carbamate and hydroxymethyl functionalities allows for extensive structural diversification, enabling researchers to explore multiple avenues for optimizing drug efficacy and safety.

The synthesis of tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate itself is a testament to the progress made in synthetic organic chemistry over recent decades. Modern methodologies have enabled the efficient preparation of complex molecules like this one with high yields and purity. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired framework while maintaining stereochemical integrity. These advancements not only streamline the production process but also reduce costs, making it more feasible to pursue large-scale drug development programs.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. The integration of genomics, proteomics, and other omics technologies has provided invaluable insights into disease mechanisms at a molecular level. This has driven the demand for novel chemical entities like tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate, which can be tailored to interact with specific targets with high precision. The compound's unique structural features make it well-suited for addressing complex diseases that require multifaceted therapeutic interventions.

In conclusion, tert-butyl N-[4-(hydroxymethyl)oxan-4-yl]carbamate (CAS No. 1029716-09-3) stands out as a versatile and promising candidate in pharmaceutical research. Its combination of structural rigidity provided by the dioxane ring and functional reactivity offered by the carbamate and hydroxymethyl groups makes it an invaluable tool for synthetic chemists and medicinal chemists alike. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.